Cas no 21017-47-0 (3-(phenylamino)propanamide)

3-(phenylamino)propanamide Properties

Names and Identifiers

• 3-(phenylamino)propanamide
• 3-ANILINOPROPANAMIDE
• HMS1773A08
• N3-Phenyl-beta-Alaninamide
• AKOS003615677
• EN300-23559
• G25570
• SCHEMBL1531486
• MB02383
• Z154666194
• NCGC00339657-01
• Propanamide, 3-(phenylamino)-
• N-phenyl-b-aminopropionamide
• DTXSID50429267
• AB01111791-03
• 21017-47-0
• CS-0241636
• +Expand

• MDL： MFCD02250783
• InChIKey： BNXCBLMAWSXTKD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2O/c10-9(12)6-7-11-8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H2,10,12)
• SMILES： C1=CC=C(C=C1)NCCC(=O)N

Computed Properties

• Exact Mass: 164.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 164.094963011g/mol
• Heavy Atom Count: 12
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• LogP: 1.74720
• PSA: 55.12000
• Refractive Index: 1.598
• Boiling Point: 411.521°C at 760 mmHg
• Flash Point: 202.681°C
• Density: 1.151